D-Gluconic acid, sodium salt (1:1)
D-Gluconic acid, sodium salt (1:1)
Sodium Gluconate is the sodium salt of gluconic acid with chelating property. Sodium gluconate chelates and forms stable complexes with various ions, preventing them from engaging in chemical reactions.
Sodium gluconate is an organic sodium salt having D-gluconate as the counterion. It has a role as a chelator. It contains a D-gluconate.
Sodium gluconate is an organic sodium salt having D-gluconate as the counterion. It has a role as a chelator. It contains a D-gluconate.
Brand Name:
Vulcanchem
CAS No.:
527-07-1
VCID:
VC0007451
InChI:
InChI=1S/C6H12O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+1/p-1/t2-,3-,4+,5-;/m1./s1
SMILES:
C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Na+]
Molecular Formula:
C6H11NaO7(anhydrous)
C6H11NaO7
C6H11NaO7
Molecular Weight:
218.14 g/mol
D-Gluconic acid, sodium salt (1:1)
CAS No.: 527-07-1
Inhibitors
VCID: VC0007451
Molecular Formula: C6H11NaO7(anhydrous)
C6H11NaO7
Molecular Weight: 218.14 g/mol
CAS No. | 527-07-1 |
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Product Name | D-Gluconic acid, sodium salt (1:1) |
Molecular Formula | C6H11NaO7(anhydrous) C6H11NaO7 |
Molecular Weight | 218.14 g/mol |
IUPAC Name | sodium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate |
Standard InChI | InChI=1S/C6H12O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+1/p-1/t2-,3-,4+,5-;/m1./s1 |
Standard InChIKey | UPMFZISCCZSDND-JJKGCWMISA-M |
Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O)O.[Na+] |
SMILES | C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Na+] |
Canonical SMILES | C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Na+] |
Boiling Point | No boiling point at normal pressure; decomposes at 196-198 °C |
Density | 1.8 g/cm³ |
Melting Point | 170-175 °C |
Physical Description | DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals White to tan, granular to fine, crystalline powder WHITE CRYSTALS. |
Description | Sodium Gluconate is the sodium salt of gluconic acid with chelating property. Sodium gluconate chelates and forms stable complexes with various ions, preventing them from engaging in chemical reactions. Sodium gluconate is an organic sodium salt having D-gluconate as the counterion. It has a role as a chelator. It contains a D-gluconate. |
Related CAS | 526-95-4 (Parent) |
Solubility | 2.70 M Very soluble in water. Sparingly soluble in ethanol Solubility in water, g/100ml at 25 °C: 59 (good) |
Synonyms | oron gluconate D-gluconate D-gluconic acid dextronic acid gluconate gluconic acid gluconic acid, (113)indium-labeled gluconic acid, (14)C-labeled gluconic acid, (159)dysprosium-labeled salt gluconic acid, (99)technecium (5+) salt gluconic acid, 1-(14)C-labeled gluconic acid, 6-(14)C-labeled gluconic acid, aluminum (3:1) salt gluconic acid, ammonium salt gluconic acid, calcium salt gluconic acid, cesium(+3) salt gluconic acid, cobalt (2:1) salt gluconic acid, copper salt gluconic acid, Fe(+2) salt, dihydrate gluconic acid, lanthanum(+3) salt gluconic acid, magnesium (2:1) salt gluconic acid, manganese (2:1) salt gluconic acid, monolithium salt gluconic acid, monopotassium salt gluconic acid, monosodium salt gluconic acid, potassium salt gluconic acid, sodium salt gluconic acid, strontium (2:1) salt gluconic acid, tin(+2) salt gluconic acid, zinc salt lithium gluconate magnerot magnesium gluconate maltonic acid manganese gluconate pentahydroxycaproic acid sodium gluconate zinc gluconate |
Reference | [1]. R Touir, et al. Sodium gluconate as corrosion and scale inhibitor of ordinary steel in simulated cooling water. Corrosion Science Volume 50, Issue 6, June 2008, Pages 1530-1537 |
PubChem Compound | 23672301 |
Last Modified | Nov 11 2021 |
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